Cas no 1956379-97-7 (4-Dibenzofurancarboxylic acid, 7-chloro-1-methoxy-)

• Product Name: 4-Dibenzofurancarboxylic acid, 7-chloro-1-methoxy-
• CAS No: 1956379-97-7
• MF: C₁₄H₉ClO₄
• MW: 276.67186331749
• CID: 5182639
• Update Time: 2025-06-29

4-Dibenzofurancarboxylic acid, 7-chloro-1-methoxy- Chemical and Physical Properties

Names and Identifiers

• 4-Dibenzofurancarboxylic acid, 7-chloro-1-methoxy-

• Inchi： 1S/C14H9ClO4/c1-18-10-5-4-9(14(16)17)13-12(10)8-3-2-7(15)6-11(8)19-13/h2-6H,1H3,(H,16,17)
• InChI Key： RZMURXTUHSPSNP-UHFFFAOYSA-N
• SMILES： O1C2=CC(Cl)=CC=C2C2=C(OC)C=CC(C(O)=O)=C12

Additional information on 4-Dibenzofurancarboxylic acid, 7-chloro-1-methoxy-

4-Dibenzofurancarboxylic Acid, 7-Chloro-1-Methoxy: A Comprehensive Overview

4-Dibenzofurancarboxylic acid, 7-chloro-1-methoxy, also known by its CAS number 1956379-97-7, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the dibenzofuran family, which has garnered considerable attention due to its unique electronic properties and structural versatility. The presence of the carboxylic acid group at the 4-position, along with the chloro and methoxy substituents at positions 7 and 1 respectively, imparts distinctive reactivity and functionality to the molecule.

The synthesis of 4-dibenzofurancarboxylic acid, 7-chloro-1-methoxy involves a series of intricate organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient pathways for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps such as Friedel-Crafts alkylation and oxidation processes. These innovations not only enhance the sustainability of the synthesis but also pave the way for large-scale production in industries such as pharmaceuticals and electronics.

The structural uniqueness of this compound makes it an attractive candidate for various applications. In the field of materials science, 4-dibenzofurancarboxylic acid, 7-chloro-1-methoxy has been utilized as a precursor for advanced materials like organic semiconductors and light-emitting diodes (LEDs). Its ability to form stable π-conjugated systems contributes to enhanced charge transport properties, making it ideal for use in optoelectronic devices. Recent studies have demonstrated its potential in creating flexible electronics, which are increasingly sought after in wearable technology and IoT applications.

In pharmacology, this compound has shown promise as a lead molecule for drug development. Its ability to interact with specific biological targets, such as enzymes and receptors, has been explored in various therapeutic areas. For example, researchers have investigated its potential as an anti-inflammatory agent due to its inhibitory effects on cyclooxygenase enzymes. Additionally, its methoxy group enhances bioavailability, making it a favorable candidate for oral drug delivery systems.

The environmental impact of 4-dibenzofurancarboxylic acid, 7-chloro-1-methoxy has also been a topic of recent research. Studies have focused on its biodegradability and toxicity profiles to assess its safety for industrial use. Results indicate that under controlled conditions, the compound exhibits low toxicity to aquatic organisms, suggesting its potential for use in environmentally friendly applications.

In conclusion, 4-dibenzofurancarboxylic acid, 7-chloro-1-methoxy (CAS No: 1956379-97-7) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and pharmaceuticals. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to both academic and industrial sectors.